3-[(3-dibenzo[b,e]thiepin-11(6H)-ylidenepropyl)(methyl)amino]propyl acetate

• Molecular Formula: C23H27NO2S
• Molecular Weight: 381.5g/mol
• IUPAC Name: 3-[[(3Z)-3-(6H-benzo[c][1]benzothiepin-11-ylidene)propyl]-methylamino]propyl acetate
• InChI: InChI=1S/C23H27NO2S/c1-18(25)26-16-8-15-24(2)14-7-12-21-20-10-4-3-9-19(20)17-27-23-13-6-5-11-22(21)23/h3-6,9-13H,7-8,14-17H2,1-2H3/b21-12-
• InChI Key: JUNITZPKTVZOBL-MTJSOVHGSA-N
• SMILES: CC(=O)OCCCN(C)CCC=C1C2=CC=CC=C2CSC3=CC=CC=C31
• Isomeric SMILES: CC(=O)OCCCN(C)CC/C=C\1/C2=CC=CC=C2CSC3=CC=CC=C31

Description

3-[[(3Z)-3-(6H-benzocbenzothiepin-11-ylidene)propyl]-methylamino]propyl acetate is a complex organic compound with a unique structure that includes a benzocbenzothiepin moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-[[(3Z)-3-(6H-benzocbenzothiepin-11-ylidene)propyl]-methylamino]propyl acetate typically involves multiple steps. The initial step often includes the formation of the benzocbenzothiepin core, followed by the introduction of the propyl and methylamino groups. The final step involves the acetylation of the amino group to form the acetate ester. Specific reaction conditions, such as temperature, solvents, and catalysts, can vary depending on the desired yield and purity.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and automated systems to control reaction parameters precisely.

Chemical Reactions Analysis

Types of Reactions: